4-bromo-N-(cyanomethyl)-N-ethyl-3-hydroxybenzamide

• IUPAC Name: 4-bromo-N-(cyanomethyl)-N-ethyl-3-hydroxybenzamide
• InChI: InChI=1S/C11H11BrN2O2/c1-2-14(6-5-13)11(16)8-3-4-9(12)10(15)7-8/h3-4,7,15H,2,6H2,1H3
• InChI Key: NWBACCPNLFXJHN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC#N)C(=O)C1=CC(=C(C=C1)Br)O
• Molecular Formula: C11H11BrN2O2
• Molecular Weight: 283.12 g/mol
• CAS No.: 1797305-85-1

Description

Molecular Structure Analysis

The molecular structure of similar brominated compounds has been characterized using various analytical techniques such as X-ray diffraction (XRD) and Fourier transform infrared (FTIR) spectroscopy. These techniques could potentially be applied to determine the molecular structure of “4-bromo-N-(cyanomethyl)-N-ethyl-3-hydroxybenzamide”, providing insights into its crystalline form and molecular geometry.

Physical And Chemical Properties Analysis

While the physical and chemical properties of “this compound” are not directly reported, the papers provide information on the properties of related brominated compounds.

Safety and Hazards

The safety data sheet for a similar compound, “4-Bromo-N,N-dimethylaniline”, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.